N-(2-oxo-2-((2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)amino)ethyl)benzamide
Overview
Description
The compound is a complex organic molecule with several functional groups, including an oxadiazole ring, a thiophene ring, and an amide group. These functional groups suggest that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a crystallographic study, it’s difficult to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Some properties, like solubility, melting point, and boiling point, could be predicted based on the types of functional groups present .Scientific Research Applications
Therapeutic Potential
The compound has been associated with a broad range of chemical and biological properties, making it an important synthon in the development of new drugs . The derivatives of this compound show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antioxidant Activity
Some derivatives of this compound have been synthesized and evaluated for antioxidant activity using different methods such as Hydrogen peroxide scavenging, Nitric oxide scavenging, DPPH, and FRAP assay .
Synthesis of Thiazoles
The compound has been used in the synthesis of phenyl(4-phenylthiazol-2-yl)methanone and 2,2′-thiobis(1-phenylethanone) through intramolecular cyclization .
Antitumor and Cytotoxic Activity
The compound has shown potent effects on prostate cancer, demonstrating its potential as an antitumor and cytotoxic agent .
Anti-Melanogenesis Properties
The compound has been found to inhibit melanin contents and cellular tyrosinase in B16F10 melanoma cells, suggesting its potential as a skin whitening agent and for use in the treatment of hyperpigmentation disorders .
Antinociceptive Activity
The compound has shown pronounced antinociceptive activity along with low toxicity, indicating its potential as a pain reliever .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-oxo-2-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]anilino]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O3S/c27-19(14-23-22(28)15-7-2-1-3-8-15)24-17-10-5-4-9-16(17)13-20-25-21(26-29-20)18-11-6-12-30-18/h1-12H,13-14H2,(H,23,28)(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSFGXOQFFZGIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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